Cas no 208519-13-5 (1H-Pyrazol-3-amine, 5-[4-(1-methylethoxy)phenyl]-)

• Product Name: 1H-Pyrazol-3-amine, 5-[4-(1-methylethoxy)phenyl]-
• CAS No: 208519-13-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1396342
• PubChem ID: 18789330
• Update Time: 2025-04-20

1H-Pyrazol-3-amine, 5-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-[4-(1-methylethoxy)phenyl]-
• 5-(4-propan-2-yloxyphenyl)-1H-pyrazol-3-amine
• 3-[4-(propan-2-yloxy)phenyl]-1H-pyrazol-5-amine
• VS-07225
• BBL022557
• AKOS002392795
• 5-{4-[(Propan-2-yl)oxy]phenyl}-1H-pyrazol-3-amine
• 208519-13-5
• 5-(4-ISOPROPOXYPHENYL)-1H-PYRAZOL-3-AMINE
• SCHEMBL1858037
• DTXSID70596288
• XQNZHRDBYCROLP-UHFFFAOYSA-N
• 5-(4-Isopropoxy-phenyl)-2H-pyrazol-3-ylamine
• EN300-1792594
• STL163662
• 5-[4-(propan-2-yloxy)phenyl]-1H-pyrazol-3-amine

• Inchi： 1S/C12H15N3O/c1-8(2)16-10-5-3-9(4-6-10)11-7-12(13)15-14-11/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： XQNZHRDBYCROLP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=CC(N)=NN1)C(C)C

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93